Cas no 877636-06-1 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4,5-triethoxybenzoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4,5-triethoxybenzoate
• CAS No: 877636-06-1
• MF: C₂₃H₂₄N₂O₇S
• MW: 472.510865211487
• CID: 6302888
• PubChem ID: 16832368
• Update Time: 2025-06-30

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4,5-triethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4,5-triethoxybenzoate
• AKOS024654738
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 3,4,5-triethoxybenzoate
• 877636-06-1
• AB00687526-01
• F2510-0064
• 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 3,4,5-triethoxybenzoate
• 4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 3,4,5-triethoxybenzoate

• Inchi： 1S/C23H24N2O7S/c1-4-28-18-10-15(11-19(29-5-2)21(18)30-6-3)22(27)32-20-13-31-16(12-17(20)26)14-33-23-24-8-7-9-25-23/h7-13H,4-6,14H2,1-3H3
• InChI Key： CKIZXHZVCNLDTP-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CC1=CC(C(=CO1)OC(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O)=O

Computed Properties

• Exact Mass: 472.13042228g/mol
• Monoisotopic Mass: 472.13042228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 131Ų

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4,5-triethoxybenzoate

Introduction to 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4,5-triethoxybenzoate (CAS No. 877636-06-1)

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4,5-triethoxybenzoate (CAS No. 877636-06-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyran ring, a pyrimidine moiety, and triethoxybenzoate functionality. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyran ring is a six-membered heterocyclic compound with an oxygen atom as the heteroatom. In the context of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4,5-triethoxybenzoate, the pyran ring is substituted with an oxo group at the 4-position and a methyl group carrying a pyrimidine sulfanyl moiety at the 6-position. The pyrimidine moiety is a six-membered heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3. The presence of this moiety in the compound can confer various biological activities, such as antiviral, antibacterial, and anticancer properties.

The triethoxybenzoate functionality is another critical component of this compound. Ethoxy groups are known to enhance the lipophilicity and solubility of molecules, which can improve their bioavailability and pharmacokinetic properties. The triethoxy substitution on the benzoate ring suggests that this compound may have enhanced stability and reduced metabolic degradation, making it a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4,5-triethoxybenzoate. One notable area of research is its activity against various cancer cell lines. In vitro studies have demonstrated that this compound exhibits significant cytotoxic effects on human breast cancer cells (MCF-7) and human colon cancer cells (HT-29). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.

Additionally, 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4,5-triethoxybenzoate has shown promising antiviral activity against several RNA viruses, including influenza A virus and hepatitis C virus (HCV). The antiviral properties are attributed to its ability to inhibit viral replication by interfering with key viral enzymes such as RNA-dependent RNA polymerase (RdRp). This makes it a potential lead compound for the development of antiviral drugs.

In the realm of antibacterial research, this compound has been tested against both Gram-positive and Gram-negative bacteria. Preliminary results indicate that it possesses broad-spectrum antibacterial activity, particularly against multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase-producing Escherichia coli (ESBL-E. coli). The exact mechanism by which it exerts its antibacterial effects is still under investigation but may involve disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

The pharmacokinetic properties of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 3,4,5-triethoxybenzoate have also been studied to assess its suitability for in vivo applications. Animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It exhibits low toxicity in animal studies, with no significant adverse effects observed at therapeutic doses.

In conclusion, 4-oxo-6-(pyrimidin-2-ylysulfanyl)methyl-4H-pyran\-3-y\-l 3\-,4\-,5\-\triethoxybenzoate (CAS No. 877636\-06\-1) represents a promising candidate for further drug development due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its potential therapeutic applications in cancer treatment, antiviral therapy, and antibacterial interventions. As more data becomes available from clinical trials and preclinical studies, this compound may emerge as a valuable addition to the arsenal of therapeutic agents in modern medicine.